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Compound of Interest |

2-Ethoxyacetohydrazide
Compound Name:
hydrochloride
CAS No.: 1049750-42-6
Cat. No.: B3335146
\ 7

Part 1: Executive Summary & Immediate Action

Do not dispose of 2-Ethoxyacetohydrazide hydrochloride down the drain.

This compound is a hydrazide derivative in hydrochloride salt form. It poses risks of aquatic
toxicity, potential skin sensitization, and reactivity with oxidizing agents. All disposal must occur
via a licensed hazardous waste contractor for high-temperature incineration.

Quick Reference Protocol:

o Solid Waste: Collect in a dedicated, chemically compatible container (HDPE or Glass). Label
as "Hazardous Waste - Toxic/Irritant."

e Liquid Waste: Segregate into "Organic Waste - Halogenated" (due to HCI content) or
"Agueous Waste - Acidic" depending on the solvent matrix.

o Spills: Do not use bleach (sodium hypochlorite) indiscriminately on bulk material, as this may
generate toxic chloramine gases. Use a dry absorbent or specific acid-neutralizing spill Kit.

Part 2: Chemical Profile & Hazard Identification[1][2]
[3]
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Understanding the mechanistic nature of the chemical is required to validate the disposal logic.

Chemical Identity[2][3][4][5][6]

o Chemical Name: 2-Ethoxyacetohydrazide hydrochloride[1][2][3][4][5]
e CAS Number: 1049750-42-6[2][3][4][5]

e Molecular Formula: Chgcontent-ng-c1989010908="" _nghost-ng-c666086395=""
class="inline ng-star-inserted">

H
CIN
@)
[31[4]
e Functional Groups:
o Hydrazide (-C(=O)NHNH

): A reducing moiety capable of reacting vigorously with strong oxidizers. Hydrazides are
often associated with genotoxic potential and skin sensitization.

o Ether (Et-O-): Generally stable, increases lipophilicity.

o Hydrochloride (HCI): Renders the compound water-soluble and acidic. Aqueous solutions
will likely have a pH < 4.0, classifying them as Corrosive under waste regulations if the pH
drops below 2.0.

Critical Hazards (GHS Classification)

» Health: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target Organ
Toxicity - Respiratory (Category 3). Potential Skin Sensitizer.[6]

e Physical: May decompose upon heating.[7] Incompatible with strong bases and strong
oxidizers.[8]
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e Environmental: Hydrazines and their derivatives are generally considered toxic to aquatic life
with long-lasting effects.

Part 3: Regulatory Framework (RCRA)

While 2-Ethoxyacetohydrazide hydrochloride is not explicitly listed on the EPA's P-List
(Acutely Hazardous) or U-List (Toxic Waste), it must be managed as a Characteristic
Hazardous Waste due to its chemical properties.

Regulatory Category Status Operational Implication

Does not trigger "Acute
) ) Hazardous Waste" thresholds
Listed Waste (P/U) Not Listed ) o
automatically, but caution is

mandated.

If in solution with pH

Corrosivity (D002) Likely 2, itis a D002 corrosive waste.

[9]

While not a standard TCLP
. ) metal/organic, the hydrazide
Toxicity (DOxx) Potential
group warrants treatment as

"Toxic" for safety.

Reactive with strong oxidizers;
Reactivity (D003) Possible do not mix with nitrates,

permanganates, or peroxides.

Part 4: Step-by-Step Disposal Protocol
Solid Waste Disposal

» Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass jar with
a Teflon-lined screw cap.

e Segregation: Keep separate from oxidizers (e.g., potassium permanganate) and strong
bases (e.g., sodium hydroxide), which can liberate the free hydrazine base or cause
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exothermic decomposition.

e Labeling:

Liquid Waste Disposal

The disposal stream depends on the solvent used during experimentation.
Scenario A: Aqueous Solution

e Check pH. If acidic (pH < 4), do not neutralize in the waste container unless authorized by
your facility's safety officer. Heat generation can pressurize containers.

» Dispose of in "Aqueous Waste - Acidic/Toxic" stream.
e Warning: Do not mix with bleach streams. Acid + Bleach = Chlorine Gas.
Scenario B: Organic Solution (e.g., Methanol, DMSO)

» Dispose of in "Organic Solvents - Halogenated" stream (due to the chloride ion, many
facilities prefer the halogenated stream to prevent corrosion of non-halogenated incinerator
lines, though strictly it is an inorganic chloride).

o Ensure the container is rated for solvents (HDPE or fluorinated plastic).

Contaminated Packaging

o Empty Containers: Triple rinse with a suitable solvent (water or methanol). Collect rinsate as
liquid waste.

» Defacing: Deface the original label. Mark "Empty" and dispose of as standard laboratory
trash only if triple-rinsed. Otherwise, dispose of the container as solid hazardous waste.
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Part 5: Spill Response Workflow

Immediate Action: Evacuate the immediate area if dust is generated.[10] Don PPE (Nitrile
gloves, safety goggles, lab coat, N95 respirator if dust is present).

Spill Cleanup Decision Tree

Spill Detected

Assess State:
Solid or Liquid?

Solid Spill Liquid/Solution Spill
1. Avoid Dust (Do not sweep vigorously) 1. Check pH (likely Acidic)
2. Cover with wet paper towels 2. Apply Acid Neutralizer (Bicarbonate)
3. Scoop into bag 3. Absorb with Vermiculite/Pads

Decontaminate Surface:
Wash area with soap & water.
Collect all materials as waste.

Label & Ship
(Hazardous Waste)

Click to download full resolution via product page

Figure 1: Operational workflow for managing spills of 2-Ethoxyacetohydrazide

hydrochloride.

Chemical Deactivation (Emergency Only)
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Note: This is for trace residues, not bulk disposal.
« Oxidation: Hydrazides can be oxidized to nitrogen and the corresponding acid.

o Reagent: Dilute household bleach (5% Sodium Hypochlorite) alkalized with Sodium
Hydroxide.

e Procedure: Slowly add the hydrazide residue to an excess of the bleach solution in a fume
hood.

o Risk: Reaction is exothermic and may release gas. Never add bleach to the acidic
hydrochloride salt directly; neutralize with carbonate first to prevent chlorine gas evolution.

Part 6: Waste Classification Logic

The following decision tree illustrates the logic for classifying this specific waste stream to
ensure compliance with federal and local regulations.

Click to download full resolution via product page

Figure 2: Waste classification decision matrix for regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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